Cas no 1383980-52-6 (Bis-aminooxy-PEG7)

Bis-aminooxy-PEG7 is a bifunctional polyethylene glycol (PEG) derivative featuring aminooxy groups at both termini, connected by a heptaethylene glycol (PEG7) spacer. This compound is widely utilized in bioconjugation and crosslinking applications due to its reactivity with carbonyl groups (e.g., aldehydes and ketones) to form stable oxime linkages. The PEG7 spacer enhances solubility, reduces steric hindrance, and improves biocompatibility, making it suitable for modifying biomolecules such as proteins, peptides, and antibodies. Its symmetrical structure ensures uniform reactivity, while the PEG backbone minimizes immunogenicity and improves pharmacokinetic properties. Bis-aminooxy-PEG7 is particularly valuable in drug delivery, surface functionalization, and biomaterial development.
Bis-aminooxy-PEG7 structure
Bis-aminooxy-PEG7 structure
Product Name:Bis-aminooxy-PEG7
CAS No:1383980-52-6
MF:C16H36N2O9
MW:400.465045928955
CID:3045297
PubChem ID:57405566
Update Time:2025-06-07

Bis-aminooxy-PEG7 Chemical and Physical Properties

Names and Identifiers

    • Bis-aminooxy-PEG7
    • Hydroxylamine, O-[23-(aminooxy)-3,6,9,12,15,18,21-heptaoxatricos-1-yl]-
    • BP-23591
    • 1383980-52-6
    • CS-0115207
    • HY-140411
    • DA-61715
    • O-[2-[2-[2-[2-[2-[2-[2-(2-aminooxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]hydroxylamine
    • O-[23-(aminooxy)-3,6,9,12,15,18,21-heptaoxatricosan-1-yl]hydroxylamine
    • SCHEMBL11885390
    • AKOS040741364
    • Inchi: 1S/C16H36N2O9/c17-26-15-13-24-11-9-22-7-5-20-3-1-19-2-4-21-6-8-23-10-12-25-14-16-27-18/h1-18H2
    • InChI Key: HKMKUVSBEGNABB-UHFFFAOYSA-N
    • SMILES: NOCCOCCOCCOCCOCCOCCOCCOCCON

Computed Properties

  • Exact Mass: 400.24208073g/mol
  • Monoisotopic Mass: 400.24208073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 24
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Color/Form: Solid powder

Bis-aminooxy-PEG7 Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Bis-aminooxy-PEG7 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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